Cas no 779990-28-2 ((2S,4R)-1-acetyl-4-sulfanylpyrrolidine-2-carboxylic acid)

• Product Name: (2S,4R)-1-acetyl-4-sulfanylpyrrolidine-2-carboxylic acid
• CAS No: 779990-28-2
• MF: C₇H₁₁NO₃S
• MW: 189.232140779495
• CID: 5654477
• PubChem ID: 165919945
• Update Time: 2025-06-08

(2S,4R)-1-acetyl-4-sulfanylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28271748
• 779990-28-2
• (2S,4R)-1-acetyl-4-sulfanylpyrrolidine-2-carboxylic acid

• Inchi： 1S/C7H11NO3S/c1-4(9)8-3-5(12)2-6(8)7(10)11/h5-6,12H,2-3H2,1H3,(H,10,11)/t5-,6+/m1/s1
• InChI Key： VZUZYICKJJSUJH-RITPCOANSA-N
• SMILES： S[C@H]1CN(C(C)=O)[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 189.04596439g/mol
• Monoisotopic Mass: 189.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,4R)-1-acetyl-4-sulfanylpyrrolidine-2-carboxylic acid

Introduction to (2S,4R)-1-acetyl-4-sulfanylpyrrolidine-2-carboxylic Acid (CAS No. 779990-28-2)

(2S,4R)-1-acetyl-4-sulfanylpyrrolidine-2-carboxylic acid, identified by its CAS number 779990-28-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the pyrrolidine class, which is known for its diverse biological activities and applications in drug development. The unique stereochemistry of this molecule, characterized by the (2S,4R) configuration, plays a crucial role in its interaction with biological targets and contributes to its potential therapeutic properties.

The structural features of (2S,4R)-1-acetyl-4-sulfanylpyrrolidine-2-carboxylic acid make it a promising candidate for further investigation in medicinal chemistry. The presence of both an acetyl group and a sulfanyl group introduces specific functional properties that can influence its reactivity and biological activity. These functional groups are often exploited in the design of bioactive molecules to enhance binding affinity and selectivity towards target enzymes or receptors.

In recent years, there has been a growing interest in the development of novel scaffolds based on pyrrolidine derivatives due to their ability to modulate various biological pathways. Research has demonstrated that pyrrolidine-based compounds can exhibit a wide range of pharmacological effects, including anti-inflammatory, antiviral, and anticancer properties. The stereochemical purity of (2S,4R)-1-acetyl-4-sulfanylpyrrolidine-2-carboxylic acid is particularly important, as enantiomeric differences can significantly impact the efficacy and safety of a drug candidate.

The synthesis of (2S,4R)-1-acetyl-4-sulfanylpyrrolidine-2-carboxylic acid involves complex organic transformations that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as asymmetric hydrogenation and chiral resolution techniques, are often employed to achieve the desired stereoisomer. These synthetic strategies ensure that the final product possesses the correct configuration, which is essential for its intended biological applications.

One of the most compelling aspects of (2S,4R)-1-acetyl-4-sulfanylpyrrolidine-2-carboxylic acid is its potential as a building block for more complex drug molecules. By incorporating this scaffold into larger pharmacophores, researchers can leverage its known bioactivity while introducing additional functional groups to optimize pharmacokinetic properties. This approach has been successfully applied in the development of several lead compounds that have advanced into clinical trials.

Recent studies have highlighted the importance of understanding the molecular interactions between small molecules and their biological targets. Computational modeling and structure-based drug design have become indispensable tools in modern drug discovery. The three-dimensional structure of (2S,4R)-1-acetyl-4-sulfanylpyrrolidine-2-carboxylic acid, as determined through X-ray crystallography or NMR spectroscopy, provides critical insights into how it binds to proteins and enzymes. These structural data are used to refine lead compounds and improve their binding affinity.

Another area of interest is the exploration of (2S,4R)-1-acetyl-4-sulfanylpyrrolidine-2-carboxylic acid in combination therapies. Polypharmacology, the use of multiple drugs simultaneously to target different aspects of a disease, has shown promise in treating complex conditions such as cancer and neurodegenerative disorders. By combining this compound with other bioactive molecules, researchers aim to achieve synergistic effects that enhance therapeutic outcomes.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new drugs with improved efficacy and reduced side effects. The unique properties of (2S,4R)-1-acetyl-4-sulfanylpyrrolidine-2-carboxylic acid make it a valuable asset in this endeavor. Its ability to interact selectively with biological targets while maintaining good solubility and metabolic stability positions it as a strong candidate for further development.

In conclusion, (2S,4R)-1-acetyl-4-sulfanylpyrrolidine-2-carboxylic acid (CAS No. 779990-28-2) represents an exciting opportunity for innovation in drug discovery. Its well-defined stereochemistry, combined with its potential for further structural elaboration, makes it a versatile scaffold for developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.